4-Amino-3-Hydroxybutanoic Acid

• CAS No.: 924-49-2
• Product Name: 4-Amino-3-Hydroxybutanoic Acid
• Molecular Formula: C4H9NO3
• Molecular Weight: 119.12 g/mol
• IUPAC Name: 4-azaniumyl-3-hydroxybutanoate
• Standard InChI: InChI=1S/C4H9NO3/c5-2-3(6)1-4(7)8/h3,6H,1-2,5H2,(H,7,8)
• Standard InChIKey: YQGDEPYYFWUPGO-UHFFFAOYSA-N
• SMILES: C(C(C[NH3+])O)C(=O)[O-]
• Canonical SMILES: C(C(C[NH3+])O)C(=O)[O-]
• Description: 4-Amino-3-hydroxybutyrate, also known as gabob or 3-hydroxy-gaba, belongs to the class of organic compounds known as gamma amino acids and derivatives. These are amino acids having a (-NH2) group attached to the gamma carbon atom. 4-Amino-3-hydroxybutyrate is soluble (in water) and a weakly acidic compound (based on its pKa). 4-Amino-3-hydroxybutyrate has been primarily detected in saliva. 4-Amino-3-hydroxybutyrate participates in a number of enzymatic reactions. In particular, 4-amino-3-hydroxybutyrate can be biosynthesized from butyric acid. 4-Amino-3-hydroxybutyrate can also be converted into carnitinium.; Gamma-amino-beta-hydroxybutyric acid is a gamma-amino acid comprising 4-aminobutyric acid having a 2-hydroxy substituent. It is a gamma-amino acid and a 3-hydroxy monocarboxylic acid. It derives from a butyric acid. It is a conjugate acid of a 4-amino-3-hydroxybutanoate. It is a tautomer of a gamma-amino-beta-hydroxybutyric acid zwitterion.
• Synonyms: 4-amino-3-hydroxybutyric acid; 4-amino-3-hydroxybutyric acid, (+-)-isomer; 4-amino-3-hydroxybutyric acid, (R)-isomer; 4-amino-3-hydroxybutyric acid, (S)-isomer; 4-amino-3-hydroxybutyric acid, (Z)-2-butenedioate salt (1:1), (+-)-isomer; 4-amino-3-hydroxybutyric acid, (Z)-2-butenedioate salt (2:1), (+-)-isomer; 4-amino-3-hydroxybutyric acid, hydrobromide, magnesium salt; 4-amino-3-hydroxybutyric acid, hydrochloride; 4-amino-3-hydroxybutyric acid, ion (1-), (+-)-isomer; 4-amino-3-hydroxybutyric acid, monosodium salt; GABOB; gamma-amino-beta-hydroxybutyric acid
• PubChem Compound: 14625150
• Last Modified: Nov 11 2021